Cas no 2913180-55-7 (Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]-)

• Product Name: Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]-
• CAS No: 2913180-55-7
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5750817
• Update Time: 2025-05-24

Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]-

• Inchi： 1S/C13H16N2O/c14-9-10-3-1-2-4-13(10)16-12-7-5-11(15)6-8-12/h1-4,11-12H,5-8,15H2/t11-,12+
• InChI Key： LTEMWCFRFHNACF-TXEJJXNPSA-N
• SMILES： C(#N)C1=CC=CC=C1O[C@@H]1CC[C@H](N)CC1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 378.6±32.0 °C(Predicted)
• pka: 10.31±0.70(Predicted)

Additional information on Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]-

Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]- (CAS No. 2913180-55-7): A Comprehensive Overview

Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]- (CAS No. 2913180-55-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]- is defined by a benzene ring substituted with a nitrile group and a cis-4-aminocyclohexyl oxy group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]-. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic strategies targeting these conditions.

In addition to its enzymatic inhibition properties, Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]- has also been explored for its anti-inflammatory effects. Research conducted by a team at the University of California, San Francisco, revealed that this compound can effectively reduce inflammation in animal models of inflammatory diseases. The mechanism underlying this activity is believed to involve the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways.

The synthetic accessibility of Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]- is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 2-chlorobenzonitrile with cis-4-amino-cyclohexanol in the presence of a suitable base. This synthetic approach not only ensures high yields but also allows for easy modification of the molecule to create analogs with enhanced biological activities.

Furthermore, the safety profile of Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]- has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. These findings are crucial for advancing the compound through clinical trials and ultimately bringing it to market as a therapeutic agent.

In conclusion, Benzonitrile, 2-[(cis-4-aminocyclohexyl)oxy]- (CAS No. 2913180-55-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and synthetic accessibility, positions it as a valuable asset in the ongoing quest for novel therapeutic solutions. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing medical science.